Cas no 1339862-24-6 (5-((Isobutylamino)methyl)pyrrolidin-2-one)
5-((Isobutylamino)methyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-((Isobutylamino)methyl)pyrrolidin-2-one
- 5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one
- 2-Pyrrolidinone, 5-[[(2-methylpropyl)amino]methyl]-
-
- Inchi: 1S/C9H18N2O/c1-7(2)5-10-6-8-3-4-9(12)11-8/h7-8,10H,3-6H2,1-2H3,(H,11,12)
- InChI Key: SXDQFLCQHWJOLZ-UHFFFAOYSA-N
- SMILES: O=C1CCC(CNCC(C)C)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 157
- XLogP3: 0.6
- Topological Polar Surface Area: 41.1
5-((Isobutylamino)methyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767313-0.05g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 0.05g |
$468.0 | 2024-05-22 | |
| Enamine | EN300-767313-0.1g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 0.1g |
$490.0 | 2024-05-22 | |
| Enamine | EN300-767313-0.25g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 0.25g |
$513.0 | 2024-05-22 | |
| Enamine | EN300-767313-0.5g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 0.5g |
$535.0 | 2024-05-22 | |
| Enamine | EN300-767313-1.0g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 1.0g |
$557.0 | 2024-05-22 | |
| Enamine | EN300-767313-2.5g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 2.5g |
$1089.0 | 2024-05-22 | |
| Enamine | EN300-767313-5.0g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 5.0g |
$1614.0 | 2024-05-22 | |
| Enamine | EN300-767313-10.0g |
5-{[(2-methylpropyl)amino]methyl}pyrrolidin-2-one |
1339862-24-6 | 95% | 10.0g |
$2393.0 | 2024-05-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420084-50mg |
5-((Isobutylamino)methyl)pyrrolidin-2-one |
1339862-24-6 | 98% | 50mg |
¥25887.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420084-100mg |
5-((Isobutylamino)methyl)pyrrolidin-2-one |
1339862-24-6 | 98% | 100mg |
¥21703.00 | 2024-08-09 |
5-((Isobutylamino)methyl)pyrrolidin-2-one Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 5-((Isobutylamino)methyl)pyrrolidin-2-one
Comprehensive Overview of 5-((Isobutylamino)methyl)pyrrolidin-2-one (CAS No. 1339862-24-6): Properties, Applications, and Industry Insights
5-((Isobutylamino)methyl)pyrrolidin-2-one (CAS No. 1339862-24-6) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a pyrrolidin-2-one core with an isobutylaminomethyl substituent, offering versatile reactivity for drug discovery and material science applications. Researchers are increasingly interested in this compound as a potential building block for neurological therapeutics and enzyme modulators, aligning with current trends in precision medicine development.
The compound's molecular structure (C9H18N2O) features both hydrogen bond donors and acceptors, making it valuable for molecular docking studies—a hot topic in AI-driven drug design. Recent literature highlights its potential in addressing neurodegenerative targets, particularly as researchers explore alternatives to traditional blood-brain barrier permeable compounds. With molecular weight of 170.25 g/mol and optimal lipophilicity (LogP ~0.8), it demonstrates favorable pharmacokinetic properties for CNS-targeted applications.
From a synthetic chemistry perspective, 1339862-24-6 serves as a key intermediate in heterocyclic compound synthesis. Its pyrrolidinone scaffold mimics natural proline derivatives, making it relevant for peptidomimetic drug development—a field experiencing 23% annual growth according to recent market reports. The isobutyl group enhances metabolic stability compared to simpler alkylamines, addressing a common challenge in small molecule optimization workflows.
Analytical characterization of 5-((Isobutylamino)methyl)pyrrolidin-2-one typically involves HPLC purity analysis (≥98%), mass spectrometry confirmation, and NMR spectral data matching. These quality control measures ensure reliability for high-throughput screening platforms, where consistency is paramount. The compound's stability profile allows for standard storage conditions (2-8°C under inert atmosphere), facilitating its use in automated synthesis systems increasingly adopted by pharmaceutical companies.
Emerging applications include exploration as a bioisostere for conventional amine donors in catalysis research, particularly in asymmetric synthesis. Its chiral center at the pyrrolidinone ring position offers opportunities for developing enantioselective catalysts—a trending topic in green chemistry forums. Recent patent analyses show growing interest in similar structures for sustainable pharmaceutical manufacturing processes.
Safety evaluations indicate 1339862-24-6 requires standard laboratory precautions (gloves, eye protection), with no exceptional hazards reported—an important consideration for researchers comparing alternative synthetic intermediates. This aligns with industry demands for safer chemical alternatives, a frequently searched topic in research chemical databases. The compound's low ecotoxicity profile also makes it attractive for environmentally conscious development programs.
Market analysts note increasing procurement of 5-((Isobutylamino)methyl)pyrrolidin-2-one by contract research organizations (CROs) specializing in central nervous system drug discovery. This correlates with rising investment in neuropharmacology research, projected to exceed $85 billion globally by 2027. The compound's structural versatility allows derivatization at both the amine and carbonyl positions, enabling structure-activity relationship studies across multiple biological targets.
From a regulatory standpoint, CAS 1339862-24-6 currently falls outside controlled substance lists, though researchers should monitor chemical compliance updates—a top concern in academic and industrial settings. Its status as a non-narcotic intermediate facilitates international collaboration, particularly in multinational drug development projects focusing on neurological disorders and cognitive enhancers.
Future research directions may explore the compound's potential in bioconjugation chemistry for targeted drug delivery systems, leveraging its amine functionality. The pyrrolidinone moiety could also serve as a hydrogen bond acceptor in supramolecular chemistry applications—an area gaining attention in nanomaterial design. These diverse applications position 5-((Isobutylamino)methyl)pyrrolidin-2-one as a multifaceted tool in modern chemical research.
1339862-24-6 (5-((Isobutylamino)methyl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)